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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3,5-Dimethyl-4-
nitrosophenol as a key intermediate in the synthesis of pharmaceutical compounds. It

includes physicochemical data, detailed experimental procedures for its synthesis and

subsequent transformations, and potential applications in drug discovery and development.

Introduction
3,5-Dimethyl-4-nitrosophenol is a versatile organic compound that serves as a valuable

building block in the synthesis of more complex molecules. Its chemical structure, featuring a

reactive nitrosophenol moiety, makes it a suitable precursor for the introduction of an amino

group, which is a common pharmacophore in many active pharmaceutical ingredients (APIs). A

notable application of this intermediate is in the synthesis of 4-Hydroxy Xylazine, a major

metabolite of Xylazine, a sedative and analgesic agent used in veterinary medicine. This

document outlines the synthesis of 3,5-Dimethyl-4-nitrosophenol and its conversion to key

downstream products.

Physicochemical Data
A summary of the key physical and chemical properties of 3,5-Dimethyl-4-nitrosophenol is
presented in Table 1. This information is crucial for safe handling, storage, and the design of

synthetic procedures.
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Table 1: Physicochemical Properties of 3,5-Dimethyl-4-nitrosophenol

Property Value Reference

CAS Number 19628-76-3 [1]

Molecular Formula C₈H₉NO₂ [1]

Molecular Weight 151.16 g/mol [1]

IUPAC Name 3,5-dimethyl-4-nitrosophenol [1]

Appearance Yellow Solid

SMILES CC1=CC(=CC(=C1N=O)C)O [1]

InChIKey
ZVUJMNCTXGSXSQ-

UHFFFAOYSA-N
[1]

Synthesis of 3,5-Dimethyl-4-nitrosophenol
The synthesis of 3,5-Dimethyl-4-nitrosophenol is typically achieved through the nitrosation of

3,5-dimethylphenol. This electrophilic aromatic substitution reaction introduces a nitroso group

at the para position relative to the hydroxyl group.
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Synthesis of 3,5-Dimethyl-4-nitrosophenol

3,5-Dimethylphenol 3,5-Dimethyl-4-nitrosophenolNaNO₂, H₂SO₄, H₂O, 0-5 °C

Synthesis of 4-Hydroxy Xylazine

3,5-Dimethyl-4-nitrosophenol

3,5-Dimethyl-4-aminophenol

Reduction
(e.g., NaBH₄ or H₂/Pd-C)

Intermediate Thiourea Derivative

Reaction with
Isothiocyanate Precursor

4-Hydroxy Xylazine

Cyclization
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Relationship of 3,5-Dimethyl-4-nitrosophenol to Pharmaceutical Scaffolds

3,5-Dimethylphenol
(Starting Material)

3,5-Dimethyl-4-nitrosophenol
(Key Intermediate)

Nitrosation

3,5-Dimethyl-4-aminophenol
(Versatile Precursor)

Reduction

4-Hydroxy Xylazine
(Veterinary Drug Metabolite)

Cyclization

Substituted Phenothiazines
(Potential Therapeutics)

Thionation/Cyclization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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